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Compound of Interest

Compound Name: 3-Ethyl-2-methyl-3-pentanol

Cat. No.: B1330359 Get Quote

An In-depth Technical Guide to 3-Ethyl-2-methyl-
3-pentanol
This guide provides a comprehensive overview of the chemical and physical properties of 3-
Ethyl-2-methyl-3-pentanol, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Identity
Molecular Formula: C₈H₁₈O[1][2][3][4][5]

Molecular Weight: The calculated molecular weight of 3-Ethyl-2-methyl-3-pentanol is
approximately 130.23 g/mol . More precise measurements from various sources are detailed

below.

A fundamental aspect of any chemical compound is its molecular formula and weight, which

are crucial for stoichiometric calculations in synthesis and for analytical characterization. The

structure of 3-Ethyl-2-methyl-3-pentanol, a tertiary alcohol, directly corresponds to its

chemical formula and molecular mass.
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Fig. 1: Relationship between chemical nomenclature, structure, formula, and molecular weight.

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for 3-Ethyl-2-methyl-3-
pentanol are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₈H₁₈O [1][2][3][4][5]

Molecular Weight 130.2279 g/mol [1][5]

130.231 g/mol [2]

130.23 g/mol [3][4][6]

CAS Registry Number 597-05-7 [1][2][5]

Density 0.830 g/cm³ [3]

Boiling Point 59°C [6]

Appearance
Colorless to Almost colorless

clear liquid
[2]

Experimental Protocols
Detailed experimental methodologies are critical for the replication of scientific findings. The

following outlines a general protocol for the synthesis of a tertiary alcohol like 3-Ethyl-2-
methyl-3-pentanol via a Grignard reaction, a common method for forming carbon-carbon

bonds.

Synthesis of 3-Ethyl-2-methyl-3-pentanol via Grignard Reaction

Objective: To synthesize 3-Ethyl-2-methyl-3-pentanol from an appropriate ketone and

Grignard reagent.

Reaction: The reaction of a Grignard reagent, such as ethylmagnesium bromide, with a

ketone, like 2-methyl-3-pentanone, followed by an acidic workup, yields the tertiary alcohol.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide
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2-Methyl-3-pentanone

Hydrochloric acid (for workup)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a

dropping funnel and a condenser, magnesium turnings are placed in anhydrous diethyl

ether. A solution of ethyl bromide in anhydrous diethyl ether is added dropwise to initiate

the formation of ethylmagnesium bromide. The reaction is typically initiated with a small

crystal of iodine if it does not start spontaneously.

Addition of Ketone: Once the Grignard reagent is formed, a solution of 2-methyl-3-

pentanone in anhydrous diethyl ether is added slowly from the dropping funnel while

maintaining a gentle reflux.

Workup: After the addition is complete and the reaction has stirred for a specified time, the

reaction mixture is poured over a mixture of ice and a dilute acid (e.g., HCl) to quench the

reaction and protonate the alkoxide intermediate.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic layers are washed, dried over an

anhydrous drying agent, and the solvent is removed by rotary evaporation. The crude

product can then be purified by distillation.
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Fig. 2: Experimental workflow for the synthesis of 3-Ethyl-2-methyl-3-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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